Cas no 1375303-90-4 (1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid
• CAS No: 1375303-90-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 2111142
• PubChem ID: 121003849
• Update Time: 2025-11-02

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-(tert-butoxycarbonyl)azetidin-3-yl)cyclopropanecarboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}cyclopropane-1-carboxylic acid
• CID 121003849
• 1-Azetidinecarboxylic acid, 3-(1-carboxycyclopropyl)-, 1-(1,1-dimethylethyl) ester
• 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-6-8(7-13)12(4-5-12)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： PYZCZBWIDRYJMQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)C1CN(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 361.3±35.0 °C(Predicted)
• pka: 4.53±0.20(Predicted)

Additional information on 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid

Comprehensive Guide to 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1375303-90-4)

1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1375303-90-4) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azetidine derivatives, which are gaining significant attention due to their unique structural properties and applications in drug discovery. The presence of both cyclopropane and tert-butoxycarbonyl (Boc) groups makes it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid features a carboxylic acid functional group, which allows for further derivatization and conjugation with other molecules. This characteristic is particularly valuable in medicinal chemistry, where researchers are actively exploring small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). The compound's Boc-protected azetidine moiety also enhances its stability during synthetic processes, making it a preferred choice for multi-step reactions.

Recent trends in pharmaceutical research highlight the growing demand for azetidine-based scaffolds, as they offer improved metabolic stability and bioavailability compared to traditional heterocycles. 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid aligns with this trend, serving as a key building block for kinase inhibitors and GPCR modulators. Its applications extend to the development of anticancer agents and anti-inflammatory drugs, addressing some of the most pressing healthcare challenges today.

From a synthetic perspective, the compound's cyclopropane ring introduces strain and rigidity, which can influence the conformational properties of the final drug molecule. This feature is increasingly leveraged in the design of next-generation therapeutics, where precise control over molecular geometry is critical. Additionally, the Boc group provides a convenient handle for deprotection under mild conditions, facilitating the synthesis of complex molecules with high efficiency.

The market for pharmaceutical intermediates like 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid is expanding rapidly, driven by the rise of biotech startups and contract research organizations (CROs). Companies are increasingly outsourcing the synthesis of such specialized compounds to streamline their R&D pipelines. This compound's compatibility with automated synthesis platforms and high-throughput screening further enhances its appeal in modern drug discovery workflows.

Environmental and regulatory considerations also play a role in the adoption of 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid. Unlike many traditional intermediates, it does not fall under hazardous material classifications, making it easier to handle and transport. This aligns with the broader industry shift toward green chemistry and sustainable synthesis practices, which prioritize safety and environmental responsibility.

In summary, 1-{1-(tert-butoxy)carbonylazetidin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1375303-90-4) represents a valuable tool for researchers focused on innovative drug development. Its unique structural features, combined with its versatility and compatibility with modern synthetic techniques, position it as a critical component in the quest for new and improved therapeutics. As the demand for precision medicine and targeted therapies continues to grow, compounds like this will remain at the forefront of pharmaceutical innovation.